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Compound of Interest

Compound Name: CSN5i-3

Cat. No.: B2789699 Get Quote

Essential Safety and Handling Guide for CSN5i-3
This guide provides critical safety and logistical information for the handling and disposal of

CSN5i-3, a potent and selective CSN5 (COP9 signalosome) inhibitor. The following procedures

are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Risk Assessment
While the Safety Data Sheet (SDS) for CSN5i-3 indicates that it is not classified as a

hazardous substance or mixture, it is crucial to handle it with care due to its biological activity

and the potential for unforeseen effects.[1] Standard laboratory precautions should always be

observed. Under fire conditions, CSN5i-3 may decompose and emit toxic fumes.[1]

Physical and Chemical Properties:
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Property Value

Molecular Formula C₂₈H₂₉F₂N₅O₂

Molecular Weight 505.56 g/mol [1]

Appearance Solid

Purity ≥98% (HPLC)

Solubility Soluble to 100 mM in DMSO

CAS Number 2375740-98-8[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling CSN5i-3 to minimize exposure and ensure

personal safety.

PPE Category Item
Specifications and
Remarks

Hand Protection Nitrile gloves

Standard laboratory grade.

Inspect for tears or holes

before use. Change gloves

immediately if contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory where CSN5i-3 is

handled.

Body Protection Laboratory coat
Fully buttoned to protect skin

and personal clothing.

Respiratory Protection
Not generally required for

small quantities

Use in a well-ventilated area.

[1] A fume hood is

recommended for handling

larger quantities or when

creating solutions.
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Operational Plan: Step-by-Step Handling
Procedures
3.1. Preparation and Weighing:

Work Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered. Have all necessary equipment and materials ready, including a calibrated

balance, weighing paper, spatulas, and appropriate solvent (e.g., DMSO).

Donning PPE: Put on a lab coat, safety glasses, and nitrile gloves.

Weighing: Carefully weigh the required amount of CSN5i-3 powder on a tared weighing

paper. Avoid creating dust.

Transfer: Gently transfer the powder to a suitable container for dissolution.

3.2. Solution Preparation:

Solvent Addition: In a well-ventilated area or fume hood, add the desired volume of solvent

(e.g., DMSO) to the container with the CSN5i-3 powder.

Dissolution: Cap the container and mix gently by vortexing or sonicating until the solid is

completely dissolved. CSN5i-3 is soluble up to 100 mM in DMSO.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

3.3. Storage:

Solid Form: Store at -20°C.

In Solvent: For stock solutions, it is recommended to store at -80°C for up to 6 months or at

-20°C for up to 1 month.[2] Protect from light and store under nitrogen if possible.[1][2]

Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention.[1]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation develops.[1]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[1]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention

immediately.[1]

An accessible safety shower and eye wash station should be available in the laboratory.[1]

Disposal Plan
All waste materials contaminated with CSN5i-3 should be considered chemical waste.

Solid Waste: Collect all used weighing papers, gloves, and other contaminated disposable

materials in a designated, sealed chemical waste bag.

Liquid Waste: Collect all unused solutions and contaminated solvents in a properly labeled,

sealed chemical waste container.

Disposal: Dispose of all chemical waste according to your institution's and local

environmental regulations. Do not dispose of down the drain.

Experimental Workflow and Safety Diagram
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The following diagram illustrates the standard workflow for safely handling CSN5i-3.

Safe Handling Workflow for CSN5i-3
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Caption: Workflow for safe handling of CSN5i-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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